Cas no 64138-65-4 (5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine)

• Product Name: 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine
• CAS No: 64138-65-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD00060067
• CID: 500062
• PubChem ID: 87572896
• Update Time: 2025-06-30

5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• R)-(+)-2-(ALPHA-METHYLBENZYLAMINO)-5-NITROPYRIDINE
• 5-Nitro-N-(1-phenylethyl)-2-pyridinamine
• Methylbenzylaminonitropyridine
• (+)-2-[(R)-α-Methylbenzylamino]-5-nitropyridine
• (+)-5-Nitro-2-[(R)-α-methylbenzylamino]pyridine
• N-[(R)-1-Phenylethyl]-5-nitropyridine-2-amine
• (R)-(+)-2-(α-MethylbenzylaMino)-5-nitropyridine
• (R)-(+)-2-(alpha-Methylbenzylamino)-5-nitropyridine
• 2-Pyridinamine,5-nitro-N-[(1R)-1-phenylethyl]-
• 5-nitro-N-[(1R)-1-phenylethyl]pyridin-2-amine
• M0909
• (R)-5-Nitro-N-(1-phenylethyl)pyridin-2-amine
• inverted exclamation mark(2)R inverted exclamation mark(3)-(+)-2-(Alpha-Methylbenzylamino)-5-nitropyridine
• RAKMWGKBCDCUDX-SNVBAGLBSA-N
• VP13936
• N-(5-Nitro-2-pyridin
• N-(5-Nitro-2-pyridinyl)-N-(1-phenylethyl)amine #
• CS-W010267
• r-(+)-5-nitro-2-[N-(1-phenylethyl)-amino] pyridine
• W17516
• 64138-65-4
• AKOS015840184
• MFCD00060067
• DTXSID10463783
• A867944
• SCHEMBL2792928
• R-(+)-2-(.alpha.-Methylbenzylamino)-5-nitropyridine
• AS-66134
• 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine

• MDL： MFCD00060067
• Inchi： 1S/C13H13N3O2/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(9-14-13)16(17)18/h2-10H,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： RAKMWGKBCDCUDX-SNVBAGLBSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)N[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.10100
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9

Experimental Properties

• Color/Form: 。
• Density: 1.267
• Melting Point: 81.0 to 84.0 deg-C
• Boiling Point: 395.9°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 146.5 ° (C=2, CHCl3)
• PSA: 70.74000
• LogP: 3.75910
• Solubility: 。

5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine

Comprehensive Overview of 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine (CAS No. 64138-65-4)

5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine, with the CAS number 64138-65-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its nitro group and chiral phenylethyl moiety, is often explored for its potential applications in drug development and asymmetric synthesis. Researchers are particularly interested in its stereoselective properties, which make it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals.

The growing demand for chiral building blocks in the pharmaceutical industry has led to increased interest in compounds like 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine. Its unique structure allows for the creation of targeted therapeutic agents, especially in the development of central nervous system (CNS) drugs and anti-inflammatory medications. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of ongoing research in precision medicine.

In addition to its pharmaceutical applications, CAS 64138-65-4 is also studied for its potential in advanced material synthesis. The compound's nitro-aromatic system contributes to its stability and reactivity, which are crucial for designing high-performance polymers and electronic materials. This dual applicability in both life sciences and material engineering underscores its versatility and importance in modern chemistry.

One of the most frequently asked questions about 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine revolves around its synthetic routes and purification methods. Optimizing these processes is critical for ensuring high yield and enantiomeric purity, which are essential for industrial-scale production. Recent advancements in catalytic asymmetric synthesis have provided more efficient pathways to obtain this compound, reducing costs and environmental impact.

Another area of interest is the structure-activity relationship (SAR) of 64138-65-4. Understanding how modifications to its molecular framework affect its biological activity is key to unlocking its full potential. Researchers are leveraging computational chemistry and molecular docking techniques to predict its interactions with various biological targets, accelerating the discovery of novel therapeutics.

From an environmental perspective, the biodegradability and eco-toxicity of 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine are also under scrutiny. As sustainability becomes a priority in chemical manufacturing, efforts are being made to develop greener synthesis methods and assess the compound's environmental footprint. These initiatives align with global trends toward green chemistry and sustainable development.

In summary, 5-Nitro-N-(1R)-1-phenylethylpyridin-2-amine (CAS 64138-65-4) represents a multifaceted compound with broad applications in pharmaceuticals and materials science. Its chiral nature, reactivity, and versatility make it a valuable asset in research and industrial settings. As scientific advancements continue, this compound is poised to play an even greater role in addressing some of the most pressing challenges in chemistry and medicine.